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Introduction
Strontium nitride (Sr₃N₂), an inorganic compound of strontium and nitrogen, is a highly

reactive material with distinct chemical properties. This technical guide provides a

comprehensive overview of the current understanding of its solubility and reactivity in various

solvents. Due to its sensitivity to moisture and air, special handling procedures are required,

which are also outlined herein. This document aims to be a valuable resource for professionals

working with or considering the use of strontium nitride in their research and development

endeavors.

Reactivity of Strontium Nitride
Strontium nitride is a strong base and a potent reducing agent, exhibiting high reactivity,

particularly with protic solvents.[1] It is stable in dry atmospheres but will gradually hydrolyze

upon exposure to moisture.[1]

Reactivity with Water (Hydrolysis)
Strontium nitride reacts quantitatively with water in a vigorous exothermic reaction to produce

strontium hydroxide and ammonia gas.[1][2][3] This hydrolysis reaction proceeds rapidly at

room temperature.[1]

Chemical Equation: Sr₃N₂(s) + 6H₂O(l) → 3Sr(OH)₂(aq) + 2NH₃(g)[1]
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A second-order rate constant of 3.4 × 10⁻² L mol⁻¹ s⁻¹ has been reported for this reaction.[1]

Reactivity with Acids
As a strong base, strontium nitride reacts vigorously with acids to form the corresponding

strontium salt and ammonium salt.[1]

Example with Hydrochloric Acid: Sr₃N₂(s) + 8HCl(aq) → 3SrCl₂(aq) + 2NH₄Cl(aq)[1]

Reactivity with Bases
As a strong base itself, strontium nitride is not expected to react with aqueous bases such as

sodium hydroxide or potassium hydroxide.

Reactivity with Organic Solvents
There is a lack of specific data in the reviewed literature regarding the reactivity or solubility of

strontium nitride in common organic solvents like ethanol, methanol, or acetone. Given its

highly ionic and reactive nature, it is presumed to be sparingly soluble and likely unreactive

with anhydrous, aprotic organic solvents. However, any residual water in these solvents could

lead to a hydrolysis reaction.

Solubility of Strontium Nitride
The term "solubility" for strontium nitride, particularly in protic solvents like water and acids, is

often used to describe its reaction with the solvent rather than a simple dissolution process.

There is a notable absence of quantitative solubility data (e.g., in grams per 100 mL or moles

per liter) in the available scientific literature for strontium nitride in any solvent.
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Solvent Quantitative Solubility
Observations and
Remarks

Water Data not available

Reacts to form strontium

hydroxide and ammonia.[1][2]

[3]

Acids (e.g., HCl) Data not available

Reacts to form the

corresponding strontium and

ammonium salts.[1]

Bases (e.g., NaOH) Data not available Expected to be unreactive.

Organic Solvents (e.g.,

Ethanol, Acetone)
Data not available

Presumed to be sparingly

soluble in anhydrous, aprotic

solvents.

Experimental Protocols
Due to the air and moisture-sensitive nature of strontium nitride, all manipulations should be

carried out under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox

techniques.

Protocol for Determining Reactivity with a Solvent (e.g.,
Water)
Objective: To qualitatively and quantitatively assess the reactivity of strontium nitride with a

given solvent.

Materials:

Strontium nitride powder

Anhydrous, degassed solvent of interest

Schlenk flask and other appropriate Schlenk glassware

Inert gas supply (Nitrogen or Argon)
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Magnetic stirrer and stir bar

Gas-tight syringe

Apparatus for gas analysis (e.g., gas chromatography) or titration setup for product analysis

Procedure:

Preparation: Dry all glassware in an oven at >120 °C overnight and cool under vacuum.

Inert Atmosphere: Assemble the Schlenk apparatus and purge with inert gas for at least 30

minutes.

Sample Handling: In a glovebox or under a positive flow of inert gas, weigh a precise amount

of strontium nitride and transfer it to the Schlenk flask containing a magnetic stir bar.

Solvent Addition: Add a known volume of the anhydrous, degassed solvent to the Schlenk

flask via a gas-tight syringe or cannula.

Reaction: Stir the mixture at a constant temperature. Observe any changes, such as gas

evolution, color change, or temperature increase.

Analysis of Gaseous Products: If gas is evolved, a sample can be taken from the headspace

using a gas-tight syringe and analyzed by a suitable technique (e.g., gas chromatography to

identify ammonia).

Analysis of Liquid Phase: After the reaction is complete, allow any solid to settle. A sample of

the supernatant can be carefully removed via a filtered cannula for analysis (e.g., titration to

determine the concentration of strontium hydroxide).

Analysis of Solid Residue: If a solid residue remains, it can be isolated by filtration under

inert atmosphere, washed with an anhydrous, non-reactive solvent, and dried under vacuum

for analysis (e.g., X-ray diffraction to identify unreacted starting material or solid products).

Protocol for Qualitative Solubility Assessment in an
Aprotic Solvent

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine if strontium nitride dissolves in an anhydrous, aprotic solvent without

reaction.

Materials:

Strontium nitride powder

Anhydrous, aprotic solvent of interest

Schlenk tube or similar sealable glassware

Inert gas supply

Procedure:

Preparation: Follow the same glassware drying and inert atmosphere preparation as in the

reactivity protocol.

Sample and Solvent Addition: In a glovebox, add a small, known amount of strontium
nitride to a Schlenk tube. Add a known volume of the anhydrous, aprotic solvent.

Observation: Seal the tube and agitate the mixture (e.g., using a vortex mixer or by shaking)

at a controlled temperature.

Visual Inspection: Visually inspect the mixture for any signs of dissolution. The

disappearance of the solid phase indicates solubility.

Confirmation (Optional): If dissolution is observed, the solvent can be removed under

vacuum to see if the original strontium nitride can be recovered, confirming that a reaction

did not occur. The recovered solid can be analyzed (e.g., by IR spectroscopy or XRD) to

confirm its identity.

Visualizations
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Reaction with Water

Reaction with AcidStrontium Nitride (Sr₃N₂)

H₂O+

HCl

+

Strontium Hydroxide (Sr(OH)₂)

Ammonia (NH₃)

Strontium Chloride (SrCl₂)

Ammonium Chloride (NH₄Cl)
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Product Analysis

Start: Prepare Inert Atmosphere
(Glovebox/Schlenk Line)

Weigh Strontium Nitride

Transfer to Reaction Vessel

Add Anhydrous/Degassed Solvent

React/Mix at Controlled Temperature

Observe for Changes
(Gas, Color, Temp.)

Analyze Gas Phase (e.g., GC) Analyze Liquid Phase (e.g., Titration) Analyze Solid Residue (e.g., XRD)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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